Cas no 2223219-49-4 ((3S,4S)-1-{[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl}-4-methylpyrrolidine-3-carboxamide)

• Product Name: (3S,4S)-1-{[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl}-4-methylpyrrolidine-3-carboxamide
• CAS No: 2223219-49-4
• MF: C₁₆H₂₆N₄O₂
• MW: 306.403243541718
• CID: 6073771
• PubChem ID: 128987207
• Update Time: 2025-07-15

(3S,4S)-1-{[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl}-4-methylpyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26679684
• Z2058427525
• (3S,4S)-1-[2-[(1-Cyanocyclohexyl)-methylamino]-2-oxoethyl]-4-methylpyrrolidine-3-carboxamide
• (3S,4S)-1-{[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl}-4-methylpyrrolidine-3-carboxamide
• 2223219-49-4

• Inchi： 1S/C16H26N4O2/c1-12-8-20(9-13(12)15(18)22)10-14(21)19(2)16(11-17)6-4-3-5-7-16/h12-13H,3-10H2,1-2H3,(H2,18,22)/t12-,13-/m1/s1
• InChI Key： MZSULHGEUBPOQG-CHWSQXEVSA-N
• SMILES： O=C(CN1C[C@@H](C(N)=O)[C@H](C)C1)N(C)C1(C#N)CCCCC1

Computed Properties

• Exact Mass: 306.20557608g/mol
• Monoisotopic Mass: 306.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 90.4Ų

Additional information on (3S,4S)-1-{[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl}-4-methylpyrrolidine-3-carboxamide

Research Brief on (3S,4S)-1-{[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl}-4-methylpyrrolidine-3-carboxamide (CAS: 2223219-49-4)

Recent studies on (3S,4S)-1-{[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl}-4-methylpyrrolidine-3-carboxamide (CAS: 2223219-49-4) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the focus of several investigations aimed at understanding its pharmacological properties and mechanisms of action. The following brief synthesizes the latest findings and provides insights into its current and future applications.

The compound (3S,4S)-1-{[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl}-4-methylpyrrolidine-3-carboxamide has been identified as a promising candidate for targeting specific enzymatic pathways involved in neurodegenerative diseases. Recent in vitro and in vivo studies have demonstrated its ability to modulate key biological targets, such as protein kinases and G-protein-coupled receptors (GPCRs), with high selectivity and potency. These findings suggest its potential utility in developing treatments for conditions like Alzheimer's disease and Parkinson's disease.

One of the most significant advancements in the research of this compound is its synthesis and optimization for improved bioavailability and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry detailed a scalable synthetic route for (3S,4S)-1-{[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl}-4-methylpyrrolidine-3-carboxamide, which achieved a high yield and purity. The study also explored structure-activity relationships (SAR) to enhance its therapeutic index, leading to the identification of derivatives with superior pharmacokinetic profiles.

Further investigations have focused on the compound's mechanism of action at the molecular level. Using X-ray crystallography and molecular docking simulations, researchers have elucidated its binding interactions with target proteins. These studies revealed that the compound's cyanocyclohexyl and carboxamide moieties play critical roles in stabilizing its binding to active sites, thereby inhibiting enzymatic activity. Such detailed mechanistic insights are invaluable for the rational design of next-generation analogs.

In addition to its therapeutic potential, (3S,4S)-1-{[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl}-4-methylpyrrolidine-3-carboxamide has also been evaluated for its safety and toxicity profiles. Preclinical studies conducted in animal models have shown favorable results, with no significant adverse effects observed at therapeutic doses. These findings support its progression into early-phase clinical trials, pending further regulatory approvals.

Looking ahead, the compound's versatility opens avenues for its application in other therapeutic areas, such as oncology and inflammatory diseases. Ongoing research is exploring its efficacy in inhibiting tumor growth and modulating immune responses. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development and commercialization.

In conclusion, (3S,4S)-1-{[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl}-4-methylpyrrolidine-3-carboxamide (CAS: 2223219-49-4) represents a significant advancement in chemical biology and medicinal chemistry. Its unique structural attributes, coupled with promising preclinical data, position it as a compelling candidate for further investigation. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and addressing unmet medical needs.